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Compound of Interest

Compound Name: Diethyl itaconate

Cat. No.: B1585048

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the oil resistance of a novel bio-based
diethyl itaconate elastomer, poly(diethyl itaconate-co-butyl acrylate-co-ethyl acrylate-co-
glycidyl methacrylate) (PDEBEG), against two widely used oil-resistant elastomers: Nitrile
Butadiene Rubber (NBR) and Fluoroelastomers (FKM). The comparison is based on
guantitative data from experimental studies, with a focus on performance changes after
immersion in standard ASTM oils.

Performance Comparison of Elastomers in Oil

The oil resistance of an elastomer is critical for applications where prolonged contact with
petroleum-based oils, fuels, and hydraulic fluids is expected. The following table summarizes
the key performance indicators of PDEBEG, NBR, and FKM after oil immersion. It is important
to note that the test conditions for each elastomer vary in the available literature, and these
differences are clearly stated.
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Property

Diethyl Itaconate
Elastomer
(PDEBEG-10/CB)

Nitrile Butadiene
Rubber (NBR)

Fluoroelastomer
(FKM)

Test Conditions

ASTM Oil #3, 150°C,
72 hours

ASTM Oil #1, 100°C,
70 hours

General & Varied

Conditions

Not explicitly stated in

Typically 7 to 20

Initial Tensile Strength ~ 14.5 MPa[1]
comparable format MPa[2]
] Change of +10% to High retention,
Tensile Strength ] -~
. 50-80%][3] +11% (Note: different specific values vary[6]
Retention )
oil and temp)[4][5] [7]
Initial Elongation at Not explicitly stated in ~ Typically 150% to
g 305%(1] plicitly ypically
Break comparable format 300%][2]
] Change of -6% to High retention,
Elongation at Break ] -
50-80%]3] -27% (Note: different specific values vary[6]

Retention

oil and temp)[4][5]

[7]

Hardness Change

Not explicitly stated

+1 to +8 points (Shore
A)A15]

Minimal change

generally reported

Volume Swell

Not explicitly stated

-4% to +5%][4][5]

Extremely low, often
<5%][1]

Note on Data Interpretation: The data presented for the diethyl itaconate elastomer

(PDEBEG-10/CB) was obtained under more severe conditions (higher temperature and a more

aggressive oil) compared to the specific NBR data found. FKM elastomers are known for their

exceptional performance in extreme high-temperature and corrosive oil environments.[1][8]

While direct quantitative comparison is limited by the differing test parameters, the data

suggests that the novel diethyl itaconate elastomer exhibits promising high-temperature oil

resistance, retaining a significant portion of its mechanical properties under challenging

conditions.

Experimental Protocols
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The evaluation of oil resistance in elastomers is standardized by ASTM D471, "Standard Test
Method for Rubber Property—Effect of Liquids.” This method provides a framework for
assessing the changes in physical properties of elastomers after immersion in test liquids.

ASTM D471 - Standard Test Method for Rubber Property
—Effect of Liquids

1. Objective: To determine the effect of immersion in liquids on the physical properties of
vulcanized rubber specimens. Key properties measured include changes in mass, volume,
dimensions, hardness, tensile strength, and elongation.

2. Apparatus:

e Immersion apparatus: A container with a reflux condenser to prevent loss of volatile liquids.
e Oven: Capable of maintaining the specified test temperature within £1°C.

¢ Tensile testing machine: In accordance with ASTM D412.

e Hardness tester (Durometer): In accordance with ASTM D2240.

e Analytical balance: Accurate to 0.1 mg.

3. Test Specimens:

o Standard specimens are rectangular (50 mm x 25 mm x 2.0 + 0.1 mm) or dumbbells for
tensile testing.

e Specimens are measured for their initial dimensions, mass, hardness, tensile strength, and
elongation at break before immersion.

4. Procedure:

e The test specimens are fully immersed in the specified test liquid (e.g., ASTM Oil #1, #3).

e The immersion is carried out for a specified time and at a specified temperature (e.g., 70
hours at 100°C).

» After the immersion period, the specimens are removed, cooled to room temperature, and
blotted dry.

e The final mass, dimensions, hardness, tensile strength, and elongation at break are
measured.

5. Calculation of Property Changes:
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» Percent Change in Tensile Strength:[(T_final - T_initial) / T_initial] * 100

e Percent Change in Elongation at Break:[(E_final - E_initial) / E_initial] * 100

e Change in Hardness:H_final - H_initial (in Shore A points)

e Percent Change in Volume:[(M_final - M_initial) / (d_liquid * M_linitial)] * 100 (where M is
mass and d is the density of the liquid)

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for benchmarking
the oil resistance of elastomers.
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Caption: Experimental workflow for benchmarking elastomer oil resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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